Cas no 2649066-19-1 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2649066-19-1
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6586171
• PubChem ID: 165856076
• Update Time: 2025-10-16

2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine
• 2649066-19-1
• EN300-1987871

• Inchi： 1S/C8H15F2NO2/c1-7(2)12-4-5(13-7)8(3,11)6(9)10/h5-6H,4,11H2,1-3H3
• InChI Key： SMTOPMLOXGKEOM-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1COC(C)(C)O1)N)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine (CAS No. 2649066-19-1)

2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine, also known by its CAS number 2649066-19-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dioxolane ring and difluoro substitution on the propanamine moiety. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological disorders and metabolic diseases.

The synthesis of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine involves a series of well-defined chemical reactions. The dioxolane ring is typically formed through the reaction of an appropriate diol with a cyclic acetal or ketal. The difluoro substitution is introduced via selective fluorination techniques, such as the use of N-fluorobenzenesulfonimide (NFSI) or other fluorinating agents. The final step involves the formation of the amine functionality through reductive amination or other amine synthesis methods.

Recent studies have highlighted the potential of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as Parkinson's disease and Alzheimer's disease. The dioxolane ring and difluoro substitution are believed to enhance the compound's binding affinity and selectivity for these receptors.

In addition to its potential as a therapeutic agent, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine has also been investigated for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, such as radiolabels or fluorescent dyes. This has led to its exploration in positron emission tomography (PET) and magnetic resonance imaging (MRI) studies to visualize specific biological processes in vivo.

The pharmacokinetic properties of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life in animal models, suggesting its potential for once-daily dosing regimens in humans.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support further clinical evaluation of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine in human subjects. Early phase I trials have demonstrated promising results, with the compound showing good tolerability and pharmacokinetic properties similar to those observed in preclinical studies. Phase II trials are planned to assess its therapeutic effects in patients with specific neurological disorders.

The future prospects for 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine are promising. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that enhance its delivery and bioavailability.

In conclusion, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,1-difluoropropan-2-amine (CAS No. 2649066-19-1) represents a promising candidate for the development of new therapeutic agents targeting neurological disorders and metabolic diseases. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development.